2-(4-(Isopropylthio)phenyl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone
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Description
2-(4-(Isopropylthio)phenyl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H27N5O2S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Facile Synthesis Methods
Researchers have developed facile and efficient synthesis methods for related compounds, such as the ultrasound-aided approach for cyclization of isoniazid hydrazones into bishetaryloxadiazolines (Chaudhry, Munawar, & Khan, 2020).
Synthesis and Spectral Analysis
Synthesis of N-substituted derivatives of similar compounds has been achieved, followed by their structural elucidation through spectral data analysis (Khalid et al., 2016).
Biological and Medicinal Applications
Antibacterial and Antifungal Activity
Several studies have shown the antimicrobial potential of compounds like 1,3,4-Oxadiazole derivatives. These compounds have been screened against various bacteria, exhibiting moderate to significant activity (Swarnkar, Ameta, & Vyas, 2014).
Antiviral Activities
Research into the antiviral properties of similar compounds has been conducted, with studies showing effectiveness against viruses like HSV1 and HAV-MBB (Attaby, Elghandour, Ali, & Ibrahem, 2006).
Advanced Applications
Insecticidal Properties
Some derivatives have shown promising insecticidal activities, especially against pests like diamondback moth. This highlights potential agricultural applications (Qi et al., 2014).
Synthesis for Medical Research
Compounds have been synthesized for use in medical research, such as in studies of S1P1 receptor agonists, showcasing their relevance in drug development (Hou et al., 2017).
Properties
IUPAC Name |
2-(4-propan-2-ylsulfanylphenyl)-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O2S/c1-16(2)31-19-7-5-17(6-8-19)13-22(29)28-11-3-4-18(15-28)12-21-26-23(27-30-21)20-14-24-9-10-25-20/h5-10,14,16,18H,3-4,11-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFNHKBYBNWGFQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)N2CCCC(C2)CC3=NC(=NO3)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.